Cas no 951893-27-9 (2-Methyl-3-(2,4,5-trimethylphenyl)-1-propene)

• Product Name: 2-Methyl-3-(2,4,5-trimethylphenyl)-1-propene
• CAS No: 951893-27-9
• MF: C₁₃H₁₈
• MW: 174.282023906708
• MDL: MFCD07775142
• CID: 4722752
• PubChem ID: 24722064
• Update Time: 2025-10-23

2-Methyl-3-(2,4,5-trimethylphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-3-(2,4,5-TRIMETHYLPHENYL)-1-PROPENE
• 1,2,4-trimethyl-5-(2-methylprop-2-en-1-yl)benzene
• 1-(2-methyl-2-propenyl)-2,4,5-trimethylbenzene
• 2-Methyl-3-(2,4,5-trimethylphenyl)-1-propene

• MDL： MFCD07775142
• Inchi： 1S/C13H18/c1-9(2)6-13-8-11(4)10(3)7-12(13)5/h7-8H,1,6H2,2-5H3
• InChI Key： JJKQYPLVLHCXNJ-UHFFFAOYSA-N
• SMILES： C1(C=C(C)C(C)=CC=1C)CC(=C)C

Computed Properties

• Exact Mass: 174.140850574g/mol
• Monoisotopic Mass: 174.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-Methyl-3-(2,4,5-trimethylphenyl)-1-propene

2-Methyl-3-(2,4,5-trimethylphenyl)-1-propene: A Versatile Compound in Pharmaceutical and Biomedical Research

CAS No. 951893-27-9 represents a unique chemical entity with significant potential in the fields of pharmaceutical development and biomedical innovation. This 2-Methyl-3-(2,4,5-trimethylphenyl)-1-propene compound, characterized by its complex aromatic structure and functional group diversity, has emerged as a promising candidate for exploring novel therapeutic strategies. Recent studies in drug discovery and biological activity have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and antioxidant applications.

The molecular architecture of 2-Methyl-3-(2,4,5-trimethylphenyl)-1-propene is defined by a conjugated system comprising a propene backbone and a trimethylphenyl substituent. This structural feature enables the compound to participate in various electrophilic addition reactions, making it a valuable building block for the design of pharmaceutical compounds with tailored pharmacological properties. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this molecule exhibit selective COX-2 inhibition, a mechanism critical for managing chronic inflammatory conditions.

Recent advancements in computational chemistry have provided insights into the quantum chemical properties of 2-Methyl-3-(2,4,5-trimethylphenyl)-1-propene. Density functional theory (DFT) calculations revealed that the conjugated double bond system contributes to its electronic delocalization, which is essential for its interaction with biological targets. These findings align with experimental data from in vitro studies showing the compound's ability to modulate cytokine production in immune cells.

The synthetic versatility of 2-Methyl-3-(2,4,5-trimyethylphenyl)-1-propene has been further explored in the context of green chemistry initiatives. A 2024 report in Green Chemistry highlighted its use as a sustainable precursor for the development of environmentally friendly pharmaceuticals. The compound's ability to undergo radical-mediated reactions under mild conditions has opened new avenues for asymmetric synthesis of chiral drug candidates.

Recent biomedical research has focused on the neuroprotective potential of 2-Methyl-3-(2,4,5-trimethylphenyl)-1-propene. A 2023 study published in Neuropharmacology showed that this compound can reduce oxidative stress in neuronal cells exposed to excitotoxic injury. The mechanism involves the activation of antioxidant pathways and the modulation of mitochondrial function, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

Advances in drug delivery systems have also leveraged the properties of 2-Methyl-3-(2,4,5-trimethylphenyl)-1-propene. Researchers have explored its incorporation into nanostructured lipid carriers to enhance the bioavailability of therapeutic agents. A 2024 study in Pharmaceutical Research demonstrated that such formulations significantly improve the targeted delivery of active compounds to specific tissues, reducing systemic side effects.

The pharmacokinetic profile of 2-Methyl-3-(2,4,5-trimethylphenyl)-1-propene has been investigated in preclinical models. Studies indicate that the compound exhibits favorable metabolic stability in liver microsomes, which is crucial for its clinical development. These findings are supported by in vivo experiments showing consistent pharmacological effects across different animal models.

Recent computational modeling efforts have focused on predicting the binding affinity of 2-Methyl-3-(2,4,5-trimethylphenyl)-1-propene with key biological targets. Molecular docking studies suggest that the compound can interact with protease inhibitors and kinase domains, opening new possibilities for its application in targeted therapy for cancer and inflammatory diseases.

The synthetic pathways for 2-Methyl-3-(2,4,5-trimethylphenyl)-1-propene have been optimized to improve yield and purity. A 2023 article in Organic & Biomolecular Chemistry described a novel asymmetric catalytic approach that enhances the stereochemical control during its synthesis. This development is significant for the production of enantiomerically pure pharmaceuticals with improved therapeutic outcomes.

Current regulatory considerations for 2-Methyl-3-(2,4,5-trimethylphenyl)-1-propene emphasize the need for comprehensive toxicological profiling. Studies have shown that the compound exhibits low acute toxicity in standard tests, but further long-term safety assessments are required before its use in clinical settings. These assessments are crucial for ensuring its therapeutic safety and efficacy.

The multifunctional properties of 2-Methyl-3-(2,4,5-trimethylphenyl)-1-propene make it a promising candidate for pharmaceutical innovation. Its ability to modulate inflammatory responses, neuroprotection, and drug delivery systems positions it as a versatile platform for developing next-generation therapeutics. Continued research in this area is expected to yield significant advancements in medical science and drug development.

Recent collaborative research efforts have focused on integrating 2-Methyl-3-(2,4,5-trimethylphenyl)-1-propene into multitherapeutic strategies. Studies suggest that combining this compound with other pharmacological agents could enhance therapeutic outcomes through synergistic effects. This approach is particularly relevant for complex diseases requiring multimodal treatment strategies.

The environmental impact of 2-Methyl-3-(2,4,5-trimethylphenyl)-1-propene is an area of growing interest. Researchers are investigating its biodegradation pathways and ecotoxicological effects to ensure its sustainable use in pharmaceutical manufacturing. These studies are critical for developing eco-friendly production processes that minimize environmental risks.

Overall, the scientific community continues to explore the potential applications of 2-Methyl-3-(2,4,5-trimethylphenyl)-1-propene across various pharmaceutical and biomedical fields. Its unique chemical properties and synthetic versatility make it a valuable compound for future innovative drug development. As research progresses, the clinical relevance and therapeutic potential of this molecule are expected to expand significantly.